4,6-Dimethoxypyrimidine-5-carboxylic acid
Overview
Description
4,6-Dimethoxypyrimidine-5-carboxylic acid is a chemical compound with the CAS Number: 4319-93-1 . It has a molecular weight of 184.15 .
Molecular Structure Analysis
The molecular structure of 4,6-Dimethoxypyrimidine-5-carboxylic acid consists of a pyrimidine ring substituted with two methoxy groups at positions 4 and 6 and a carboxylic acid group at position 5 .Chemical Reactions Analysis
While specific chemical reactions involving 4,6-Dimethoxypyrimidine-5-carboxylic acid are not available, pyrimidines can undergo a variety of reactions. For example, an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine (=CH−) equivalent promoted by K2S2O8 provides 4-arylquinolines .Physical And Chemical Properties Analysis
4,6-Dimethoxypyrimidine-5-carboxylic acid has a melting point of 196-197 degrees Celsius .Scientific Research Applications
1. Synthesis and NMR Spectra Analysis
4,6-Dimethoxypyrimidine-5-carboxylic acid has been utilized in the synthesis of various pyrimidine derivatives. Kress (1994) studied the synthesis and proton NMR spectra of dimethylpyrimidine-5-carboxylic acids, including 4,6-dimethyl derivatives, to understand their hydration properties and spectral characteristics (Kress, 1994).
2. Co-crystals/Salts Design
Research by Ebenezer and Muthiah (2012) explored the design of co-crystals/salts of aminopyrimidines and carboxylic acids. They synthesized crystals involving 2-amino-4,6-dimethoxypyrimidine (MOP) and analyzed their characteristics using single crystal X-ray diffraction, highlighting the importance of specific synthons in crystal design (Ebenezer & Muthiah, 2012).
3. Antimicrobial Activity
A study by Dişli et al. (2013) involved synthesizing new 4,6-dimethoxy pyrimidine derivatives and evaluating their antibacterial activities against various bacterial strains. This research demonstrated the potential of these compounds in developing new antibiotics (Dişli, Mercan, & Yavuz, 2013).
4. Conversion in Chemical Synthesis
Oudir et al. (2006) developed a method for converting a carboxy group into a 4,6-dimethoxy-1,3,5-triazine group, demonstrating the application of 4,6-dimethoxypyrimidine-5-carboxylic acid in the preparation of antifungal products (Oudir, Rigo, Hénichart, & Gautret, 2006).
5. Hydrogen-Bonding Studies
Research by Thanigaimani et al. (2007) on the hydrogen-bonding patterns in 2-amino-4,6-dimethoxypyrimidinephthalic acid provided insights into the structural arrangement and bonding interactions, which are crucial for understanding molecular recognition and drug design (Thanigaimani, Muthiah, & Lynch, 2007).
6. Semiconducting Polymers Synthesis
Gunathilake et al. (2013) synthesized novel conjugated polymers using 4,6-dimethylpyrimidines, highlighting the use of 4,6-dimethoxypyrimidine-5-carboxylic acid in the development of new materials for electronic applications (Gunathilake et al., 2013).
7. Novel Isotope-Coded Derivatization Method
Leng et al. (2013) developed an isotope labeling reagent for mass spectrometric analysis of analytes containing the carboxyl group, indicating the potential of 4,6-dimethoxypyrimidine-5-carboxylic acid in analytical chemistry (Leng et al., 2013).
Safety And Hazards
properties
IUPAC Name |
4,6-dimethoxypyrimidine-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O4/c1-12-5-4(7(10)11)6(13-2)9-3-8-5/h3H,1-2H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOUWJIUOLGPWJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=NC=N1)OC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dimethoxypyrimidine-5-carboxylic acid | |
CAS RN |
4319-93-1 |
Source
|
| Record name | 4,6-dimethoxypyrimidine-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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